molecular formula C9H14O2 B1220954 2,3-Dehydrobrevicomin CAS No. 96575-24-5

2,3-Dehydrobrevicomin

Cat. No.: B1220954
CAS No.: 96575-24-5
M. Wt: 154.21 g/mol
InChI Key: PZALCNPWXZZASR-HLTSFMKQSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3-Dehydrobrevicomin (CAS: 96575-24-5) is a bicyclic ether derivative with the molecular formula C₉H₁₄O₂. Its structure, 7-ethyl-5-methyl-6,8-dioxabicyclo[3.2.1]oct-2-ene, features a double bond between positions 2 and 3 of the bicyclic framework (Figure 1). This compound is structurally related to brevicomin, a well-known aggregation pheromone in bark beetles, but differs by the introduction of a double bond, which reduces saturation and alters molecular reactivity and biological interactions .

Properties

CAS No.

96575-24-5

Molecular Formula

C9H14O2

Molecular Weight

154.21 g/mol

IUPAC Name

(1R,5S,7R)-7-ethyl-5-methyl-6,8-dioxabicyclo[3.2.1]oct-2-ene

InChI

InChI=1S/C9H14O2/c1-3-7-8-5-4-6-9(2,10-7)11-8/h4-5,7-8H,3,6H2,1-2H3/t7-,8-,9+/m1/s1

InChI Key

PZALCNPWXZZASR-HLTSFMKQSA-N

SMILES

CCC1C2C=CCC(O2)(O1)C

Isomeric SMILES

CC[C@@H]1[C@H]2C=CC[C@](O2)(O1)C

Canonical SMILES

CCC1C2C=CCC(O2)(O1)C

Synonyms

2,3-dehydro-exo-brevicomin
2,3-dehydrobrevicomin

Origin of Product

United States

Comparison with Similar Compounds

Brevicomin (Parent Compound)

  • Structure : 7-Ethyl-5-methyl-6,8-dioxabicyclo[3.2.1]octane (C₉H₁₆O₂).
  • Key Differences : Lacks the double bond present in 2,3-dehydrobrevicomin, making it fully saturated.
  • Biological Role : Acts as an aggregation pheromone in beetles, facilitating mating and colonization .

3,4-Dehydrobrevicomin (Isomer)

  • Structure : 7-Ethyl-5-methyl-6,8-dioxabicyclo[3.2.1]oct-3-ene (C₉H₁₄O₂).
  • Key Differences : Double bond between positions 3 and 4 instead of 2 and 3. This positional isomerism impacts molecular geometry and receptor binding.
  • It also correlates with aggression-related behaviors in mice .

6,8-Dioxabicyclo[3.2.1]oct-2-ene Derivatives

  • Example: 4-Oxa-3-azatricyclo[3.3.0.02,4]oct-2-ene (CAS: 82106-87-4, C₉H₁₅NO).
  • Functional Insight : Demonstrates antimicrobial properties in standardized assays, though less potent than commercial antibiotics .

Data Table: Comparative Analysis of Key Compounds

Compound Name CAS Number Molecular Formula Double Bond Position Biological Role Key References
Brevicomin 38284-23-8 C₉H₁₆O₂ None Beetle aggregation pheromone
2,3-Dehydrobrevicomin 96575-24-5 C₉H₁₄O₂ 2-3 Under investigation (structural analog)
3,4-Dehydrobrevicomin 62255-25-8 C₉H₁₄O₂ 3-4 Gut microbiota metabolite; aggression link in mice
6,8-Dioxabicyclo[3.2.1]oct-2-ene derivative 82106-87-4 C₉H₁₅NO 2-3 Antimicrobial activity

Research Findings and Mechanistic Insights

Metabolic and Ecological Roles

  • 3,4-Dehydrobrevicomin : In murine models, this isomer showed a strong correlation with aggression (Pearson’s r = 0.63 for escalated aggression). It co-occurred with testosterone-dependent metabolites, suggesting a hormonal interaction pathway .
  • Further research is needed to confirm ecological roles .

Structural Impact on Bioactivity

  • The position of the double bond critically influences receptor specificity. For example, 3,4-dehydrobrevicomin’s extended conjugation may enhance binding to olfactory receptors, whereas 2,3-dehydrobrevicomin’s compact structure could favor enzyme interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.